2-Amino-3-(4-chlorophenyl)-3,4-dihydroisoquinolin-1(2H)-one

• CAS No.: 62147-56-2
• Molecular Formula: C15H13ClN2O
• Molecular Weight: 272.73 g/mol
• IUPAC Name: 2-amino-3-(4-chlorophenyl)-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C15H13ClN2O/c16-12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)15(19)18(14)17/h1-8,14H,9,17H2
• InChI Key: CGMQEKVUVRZSSH-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)C2=CC=CC=C21)N)C3=CC=C(C=C3)Cl

Description

2-Amino-3-(4-chlorophenyl)-3,4-dihydroisoquinolin-1(2H)-one is a chemical compound that belongs to the class of isoquinolines Isoquinolines are heterocyclic aromatic organic compounds that are structurally related to quinoline This compound is characterized by the presence of an amino group, a chlorophenyl group, and a dihydroisoquinolinone structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3-(4-chlorophenyl)-3,4-dihydroisoquinolin-1(2H)-one can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For example, the reaction of 4-chlorobenzaldehyde with an appropriate amine in the presence of a catalyst can lead to the formation of the desired compound. The reaction conditions typically involve heating the reaction mixture and using solvents such as